(5-Ethoxycarbonylmethyl-tetrazol-2-yl)-acetic acid ethyl ester
Description
(5-Ethoxycarbonylmethyl-tetrazol-2-yl)-acetic acid ethyl ester is a useful research compound. Its molecular formula is C9H14N4O4 and its molecular weight is 242.235. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis and Chemical Reactions
Research has delved into the synthesis and reaction mechanisms of tetrazole and related heterocyclic compounds. For instance, the synthesis of 5-aryl-1,3,4-oxadiazolyl-2-acetic acids from ethyl (1H-tetrazol-5-yl)acetate demonstrates the compound's role in generating heterocyclic compounds with potential bioactive properties (Janda, 2001). Similarly, novel syntheses involving bis/mono 1-aryl-1H-tetrazole-5-carboxylic acid highlight the structural diversity achievable from ethyl-1-aryl-1H-tetrazole-5-carboxylate precursors, pointing to the wide applicability of these methodologies in creating compounds with varied functionalities (Chandrakumari et al., 2019).
Material Science Applications
In material science, the synthesis of organic microporous materials is a significant area of research. Compounds structurally related to "(5-Ethoxycarbonylmethyl-tetrazol-2-yl)-acetic acid ethyl ester" have been utilized in developing novel organic microporous materials. These materials exhibit unique properties, such as fluorescence, which can be applied in sensors, filters, and other technological applications. A study by Cheng et al. (2013) on a novel microporous organic material shows the potential of such compounds in creating functional materials with specific optical properties, which could be useful in various applications including sensing and imaging (Cheng et al., 2013).
Properties
IUPAC Name |
ethyl 2-[2-(2-ethoxy-2-oxoethyl)tetrazol-5-yl]acetate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N4O4/c1-3-16-8(14)5-7-10-12-13(11-7)6-9(15)17-4-2/h3-6H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GRUKPNGAVYIEAX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=NN(N=N1)CC(=O)OCC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N4O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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